Cas no 1797243-46-9 (N-(1-cyanocyclobutyl)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide)

• Product Name: N-(1-cyanocyclobutyl)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide
• CAS No: 1797243-46-9
• MF: C₁₅H₁₂FN₃O₂
• MW: 285.273086547852
• CID: 5964898
• PubChem ID: 75427047
• Update Time: 2025-06-07

N-(1-cyanocyclobutyl)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26688445
• AKOS033333456
• N-(1-cyanocyclobutyl)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide
• 1797243-46-9
• Z1426372553

• Inchi： 1S/C15H12FN3O2/c16-11-4-2-10(3-5-11)13-8-12(19-21-13)14(20)18-15(9-17)6-1-7-15/h2-5,8H,1,6-7H2,(H,18,20)
• InChI Key： UAMGHTIQJJNGEB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(C(NC2(C#N)CCC2)=O)=NO1

Computed Properties

• Exact Mass: 285.09135480g/mol
• Monoisotopic Mass: 285.09135480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.9Ų

Additional information on N-(1-cyanocyclobutyl)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide

Introduction to N-(1-cyanocyclobutyl)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide (CAS No. 1797243-46-9)

N-(1-cyanocyclobutyl)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide, identified by its CAS number 1797243-46-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-(1-cyanocyclobutyl)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a cyano group at the cyclobutyl ring and a fluorophenyl substituent at the oxazole ring enhances its reactivity and binding affinity towards various biological targets. These structural features make it an intriguing candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in oxazole derivatives due to their broad spectrum of biological activities. Oxazoles are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific arrangement of atoms in N-(1-cyanocyclobutyl)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide is thought to contribute to its potential as a pharmacophore in the design of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The fluorine atom in the 4-fluorophenyl group can enhance the metabolic stability and binding affinity of the molecule, making it more effective in interacting with biological targets. Additionally, the cyano group can serve as a handle for further chemical modifications, allowing researchers to fine-tune the properties of the compound for specific therapeutic needs.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. N-(1-cyanocyclobutyl)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide has been investigated for its potential role in modulating various cellular pathways associated with diseases such as cancer and inflammation. Preliminary findings suggest that this compound may interfere with key enzymes and receptors involved in disease progression, offering a promising avenue for therapeutic intervention.

The synthesis of N-(1-cyanocyclobutyl)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the cyano group into the cyclobutyl ring and the attachment of the fluorophenyl moiety to the oxazole ring are critical steps that must be meticulously controlled. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The pharmacological profile of N-(1-cyanocyclobutyl)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide is still being elucidated, but early studies indicate that it may possess significant therapeutic potential. Researchers are exploring its effects on various disease models and are investigating its interactions with target proteins. The compound's ability to modulate cellular processes makes it a valuable tool for understanding disease mechanisms and developing new treatment strategies.

In conclusion, N-(1-cyanocyclobutyl)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide (CAS No. 1797243-46-9) is a promising compound with a unique molecular structure that suggests broad biological activity. Its synthesis, pharmacological properties, and potential therapeutic applications make it an important subject of study in contemporary pharmaceutical research. As our understanding of its mechanisms of action continues to grow, this compound holds great promise for contributing to advancements in medicine and healthcare.